Cas no 55377-91-8 (5-(4-Methyl-2-nitrophenyl)furan-2-carboxylic Acid)

• Product Name: 5-(4-Methyl-2-nitrophenyl)furan-2-carboxylic Acid
• CAS No: 55377-91-8
• MF: C₁₂H₉NO₅
• MW: 247.203563451767
• CID: 943841
• PubChem ID: 688283
• Update Time: 2025-06-12

5-(4-Methyl-2-nitrophenyl)furan-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-methyl-2-nitro-phenyl)-furan-2-carboxylic acid
• 5-(4-Methyl-2-nitrophenyl)-2-furoic acid
• 5-(4-methyl-2-nitrophenyl)furan-2-carboxylic acid
• 5-(4-methyl-2-nitro-phenyl)furan-2-carboxylic Acid
• AKOS015894353
• VS-01583
• STK199384
• AKOS000297271
• CS-0326997
• DTXSID80350858
• BBL005503
• SCHEMBL2637459
• 55377-91-8
• 5-(4-Methyl-2-nitrophenyl)furan-2-carboxylic Acid

• Inchi： 1S/C12H9NO5/c1-7-2-3-8(9(6-7)13(16)17)10-4-5-11(18-10)12(14)15/h2-6H,1H3,(H,14,15)
• InChI Key： UNSSRIPGQQOYLI-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1C1C=CC(C)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 247.04800
• Monoisotopic Mass: 247.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 193-195 °C(lit.)
• PSA: 96.26000
• LogP: 3.38460
• Solubility: Not available

5-(4-Methyl-2-nitrophenyl)furan-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 5-(4-Methyl-2-nitrophenyl)furan-2-carboxylic Acid

Introduction to 5-(4-Methyl-2-nitrophenyl)furan-2-carboxylic Acid (CAS No. 55377-91-8)

5-(4-Methyl-2-nitrophenyl)furan-2-carboxylic acid (CAS No. 55377-91-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential applications in drug development and therapeutic interventions.

The chemical structure of 5-(4-Methyl-2-nitrophenyl)furan-2-carboxylic acid consists of a furan ring substituted with a 4-methyl-2-nitrophenyl group and a carboxylic acid moiety. The presence of these functional groups imparts specific chemical properties and reactivity, making it an attractive candidate for various synthetic transformations and biological evaluations.

In recent years, the study of 5-(4-Methyl-2-nitrophenyl)furan-2-carboxylic acid has expanded beyond its initial characterization. Researchers have explored its potential as an intermediate in the synthesis of more complex molecules, particularly those with pharmacological relevance. For instance, the compound has been utilized in the development of novel anti-inflammatory agents and anticancer drugs, owing to its ability to modulate specific biological pathways.

The anti-inflammatory properties of 5-(4-Methyl-2-nitrophenyl)furan-2-carboxylic acid have been investigated in several preclinical studies. These studies have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This inhibition is crucial in managing chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 5-(4-Methyl-2-nitrophenyl)furan-2-carboxylic acid has also shown promise in cancer research. Studies have indicated that the compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. This mechanism of action makes it a potential lead compound for the development of targeted cancer therapies.

The pharmacokinetic properties of 5-(4-Methyl-2-nitrophenyl)furan-2-carboxylic acid have also been evaluated to assess its suitability as a drug candidate. Preliminary data suggest that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

In addition to its direct therapeutic applications, 5-(4-Methyl-2-nitrophenyl)furan-2-carboxylic acid has been used as a building block in combinatorial chemistry approaches. These approaches involve the synthesis of large libraries of structurally diverse compounds to identify novel bioactive molecules with improved potency and selectivity. The versatility of this compound in such synthetic strategies underscores its importance in modern drug discovery efforts.

The environmental impact of 5-(4-Methyl-2-nitrophenyl)furan-2-carboxylic acid has also been considered in recent studies. Researchers have investigated its biodegradability and potential ecological effects to ensure that its use in pharmaceutical applications does not pose significant environmental risks. These studies have shown that the compound can be safely disposed of and does not accumulate in ecosystems.

In conclusion, 5-(4-Methyl-2-nitrophenyl)furan-2-carboxylic acid (CAS No. 55377-91-8) is a multifaceted organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable asset in the development of new therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its importance in the scientific community.